Cas no 174073-95-1 (Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 174073-95-1
• MF: C₁₃H₁₅F₂NO₃
• MW: 271.259910821915
• MDL: MFCD26407185
• CID: 2782342
• PubChem ID: 71744035
• Update Time: 2025-10-13

Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• BENZYL 3,3-DIFLUORO-4-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• 1-Pyrrolidinecarboxylic acid, 3,3-difluoro-4-(hydroxymethyl)-, phenylmethyl ester
• SB11441
• EN300-7230594
• BENZYL3,3-DIFLUORO-4-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• CS-0055504
• 174073-95-1
• DTXSID90857388
• Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD26407185
• Inchi： 1S/C13H15F2NO3/c14-13(15)9-16(6-11(13)7-17)12(18)19-8-10-4-2-1-3-5-10/h1-5,11,17H,6-9H2
• InChI Key： WNWSPRXVXJSDCZ-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OCC2C=CC=CC=2)CC1CO)F

Computed Properties

• Exact Mass: 271.10199966g/mol
• Monoisotopic Mass: 271.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Exploring Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 174073-95-1): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 174073-95-1) has emerged as a pivotal intermediate for pharmaceutical and agrochemical applications. This fluorinated pyrrolidine derivative is renowned for its unique structural features, including a difluorinated pyrrolidine core and a hydroxymethyl group, which enhance its reactivity and utility in drug discovery. Researchers and industry professionals frequently search for terms like "fluorinated pyrrolidine synthesis" or "Benzyl-protected hydroxymethyl pyrrolidine applications", reflecting the compound's growing relevance in cutting-edge research.

The compound's CAS No. 174073-95-1 is often associated with queries such as "role of fluorinated heterocycles in medicinal chemistry" and "carboxylate esters in peptide mimetics", highlighting its interdisciplinary appeal. Its benzyl-protected carboxylate moiety offers stability during synthetic transformations, while the hydroxymethyl group provides a handle for further functionalization. This dual functionality makes it a sought-after reagent for constructing complex molecules, particularly in the development of protease inhibitors and enzyme modulators.

Recent trends in green chemistry have spurred interest in sustainable fluorination methods, and Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate serves as a case study for eco-friendly fluorinated building blocks. Searches like "green synthesis of fluorinated pyrrolidines" or "biocatalytic approaches to hydroxymethyl derivatives" align with the compound's potential in reducing environmental impact. Its compatibility with microwave-assisted and flow chemistry techniques further underscores its adaptability to modern synthetic platforms.

From a structural perspective, the 3,3-difluoro motif in this compound is a hotspot for investigations into conformational rigidity and hydrogen-bonding interactions, topics frequently explored in computational chemistry forums. The pyrrolidine ring itself is a common scaffold in bioactive molecules, making this derivative a valuable tool for structure-activity relationship (SAR) studies. Queries such as "impact of difluorination on pyrrolidine pharmacology" or "hydroxymethyl pyrrolidines in CNS drug design" demonstrate its therapeutic relevance.

In summary, Benzyl 3,3-difluoro-4-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 174073-95-1) bridges fundamental chemistry and applied research, addressing contemporary needs in drug development and sustainable synthesis. Its multifaceted applications—from peptide backbone modifications to fluorinated probe design—ensure its continued prominence in scientific literature and industrial pipelines alike.